Cas no 99362-06-8 (1,6-Naphthyridine,1,2,3,4-tetrahydro-7-methyl-)

1,6-Naphthyridine,1,2,3,4-tetrahydro-7-methyl- structure
99362-06-8 structure
Product Name:1,6-Naphthyridine,1,2,3,4-tetrahydro-7-methyl-
CAS No:99362-06-8
MF:C9H12N2
MW:148.204981803894
CID:802428
PubChem ID:55287831
Update Time:2025-04-19

1,6-Naphthyridine,1,2,3,4-tetrahydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Naphthyridine,1,2,3,4-tetrahydro-7-methyl-
    • 1,6-Naphthyridine,1,2,3,4-tetrahydro-7-methyl-(6CI)
    • 99362-06-8
    • AB72995
    • 7-METHYL-1,2,3,4-TETRAHYDRO-1,6-NAPHTHYRIDINE
    • AKOS006357940
    • SCHEMBL19153308
    • Inchi: 1S/C9H12N2/c1-7-5-9-8(6-11-7)3-2-4-10-9/h5-6,10H,2-4H2,1H3
    • InChI Key: XTGRAJHJMJRFFP-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C)N=CC=2CCC1

Computed Properties

  • Exact Mass: 148.100048391g/mol
  • Monoisotopic Mass: 148.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 24.9Ų
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